Cas no 657424-07-2 (tert-butyl N-(1-cyanopropyl)carbamate)

• Product Name: tert-butyl N-(1-cyanopropyl)carbamate
• CAS No: 657424-07-2
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• MDL: MFCD07366974
• CID: 1023473
• PubChem ID: 45092388
• Update Time: 2025-04-20

tert-butyl N-(1-cyanopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1-cyanopropyl)-, 1,1-dimethylethyl ester (9CI)
• N-Boc-2-amino-butyronitrile
• tert-butyl N-(1-cyanopropyl)carbamate
• tert-Butyl(1-cyanopropyl)carbamate
• MFCD07366974
• BS-12220
• G45067
• Carbamic acid,(1-cyanopropyl)-,1,1-dimethylethyl ester(9ci)
• SCHEMBL5958657
• Z756355250
• tert-Butyl (1-cyanopropyl)carbamate
• CS-0258644
• t-Butyl (1-cyanopropyl)carbamate
• AKOS005362768
• AB31106
• EN300-70700
• 657424-07-2
• SB34821

• MDL： MFCD07366974
• Inchi： 1S/C9H16N2O2/c1-5-7(6-10)11-8(12)13-9(2,3)4/h7H,5H2,1-4H3,(H,11,12)
• InChI Key： DJRSLDLTFGBKDH-UHFFFAOYSA-N
• SMILES： O(C(NC(C#N)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 184.12128
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• PSA: 62.12

tert-butyl N-(1-cyanopropyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)